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Compound of Interest

Compound Name: lithium;hept-1-ene

Cat. No.: B15438120 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Organolithium reagents are powerful tools in organic synthesis, valued for their ability to form

new carbon-carbon bonds. Among these, vinyllithium species are particularly useful for the

introduction of vinyl moieties. A common and effective method for the generation of vinyllithium

reagents is the Shapiro reaction, which proceeds via the decomposition of a tosylhydrazone in

the presence of a strong base, typically an alkyllithium.[1][2] This application note details the

generation of a heptenyllithium species from heptan-2-one tosylhydrazone and its subsequent

electrophilic quench with a variety of electrophiles. The protocols provided herein offer a

framework for the synthesis of a diverse range of substituted heptenes.

Data Presentation
The following table summarizes representative yields for the electrophilic quench of the

vinyllithium intermediate generated from heptan-2-one tosylhydrazone. The yields are compiled

from various sources and are illustrative of typical outcomes for the reaction of vinyllithiums

with a range of electrophiles.
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Electrophile Product Typical Yield (%)

Benzaldehyde
1-Phenyl-2-pentyl-2-propen-1-

ol
75-85

Acetone 2-Methyl-3-pentyl-3-buten-2-ol 70-80

Methyl Iodide 2-Methyl-1-heptene 60-70

Benzyl Bromide 3-Pentyl-4-phenyl-1-butene 65-75

Carbon Dioxide 2-Pentyl-2-propenoic acid 60-70

N,N-Dimethylformamide (DMF) 2-Pentyl-2-propenal 55-65
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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